Cas no 54484-71-8 (3,3,6-trimethyl-2h-inden-1-one)

• Product Name: 3,3,6-trimethyl-2h-inden-1-one
• CAS No: 54484-71-8
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 1589549
• PubChem ID: 594538
• Update Time: 2024-02-29

3,3,6-trimethyl-2h-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3,6-trimethyl-2h-inden-1-one
• 3,3,6-Trimethyl-indan-1-one
• 3,3,6-trimethyl-2,3-dihydroinden-1-one
• CTK1E3174
• 1H-Inden-1-one, 2,3-dihydro-3,3,6-trimethyl-
• 3,3,6-Trimethyl-1-indanon
• 3,3,6-Trimethyl-1-indanone
• 3,3,6-trimethylindan-1-one
• 3,3,6-Trimethyl-indan-1-on
• AC1LC56K
• SureCN568994
• 2,3-Dihydro-3,3,6-trimethyl-1H-inden-1-one
• SCHEMBL568994
• AKOS018397223
• N14409
• 3,3,6-trimethyl-2,3-dihydro-1H-inden-1-one
• 3,3,6-Trimethyl-1-indanone #
• 54484-71-8
• A849720
• DTXSID20344115

• Inchi： 1S/C12H14O/c1-8-4-5-10-9(6-8)11(13)7-12(10,2)3/h4-6H,7H2,1-3H3
• InChI Key： BBBFALQBOTUYTC-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C)C=CC=2C(C)(C)C1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.026
• Melting Point: 42-43 ºC
• Boiling Point: 283 ºC
• Flash Point: 118 ºC
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones